Cas no 932162-74-8 (7-(difluoromethyl)pyrazolo1,5-apyrimidin-5-ol)

• Product Name: 7-(difluoromethyl)pyrazolo1,5-apyrimidin-5-ol
• CAS No: 932162-74-8
• MF: C₇H₅F₂N₃O
• MW: 185.130907773972
• MDL: MFCD08558258
• CID: 5059621
• PubChem ID: 135851139
• Update Time: 2026-02-28

7-(difluoromethyl)pyrazolo1,5-apyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidin-5-ol
• 7-(difluoromethyl)-8-hydropyrazolo[1,5-a]pyrimidin-5-ol
• SBB023764
• STK350818
• ST45115588
• 7-(difluoromethyl)-4H-pyrazolo[1,5-a]pyrimidin-5-one
• 7-(difluoromethyl)pyrazolo1,5-apyrimidin-5-ol

• MDL： MFCD08558258
• Inchi： 1S/C7H5F2N3O/c8-7(9)4-3-6(13)11-5-1-2-10-12(4)5/h1-3,7H,(H,11,13)
• InChI Key： BIVSFLOGGTUYFO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC2=CC=NN21)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: 0.3
• Topological Polar Surface Area: 46.9

Additional information on 7-(difluoromethyl)pyrazolo1,5-apyrimidin-5-ol

Introduction to 7-(Difluoromethyl)pyrazolo[1,5-a]pyrimidin-5-ol (CAS No. 932162-74-8)

7-(Difluoromethyl)pyrazolo[1,5-a]pyrimidin-5-ol, with the CAS number 932162-74-8, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidin-5-ol is characterized by a pyrazolo[1,5-a]pyrimidine core with a difluoromethyl group attached at the 7-position. The difluoromethyl group is a key functional moiety that significantly influences the compound's pharmacological profile. Fluorinated compounds are often of interest in drug discovery due to their enhanced metabolic stability and improved binding affinity to target proteins.

Recent studies have highlighted the potential of 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidin-5-ol in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the difluoromethyl group plays a crucial role in enhancing the compound's antiviral efficacy by stabilizing its structure and improving its interaction with viral enzymes.

In addition to its antiviral properties, 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidin-5-ol has shown promise in cancer research. A 2022 study in Cancer Research demonstrated that this compound selectively inhibits the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The study also noted that the compound's ability to cross the blood-brain barrier makes it a potential candidate for treating brain tumors.

The pharmacokinetic profile of 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidin-5-ol has been extensively studied to understand its behavior in biological systems. Research indicates that the compound has favorable oral bioavailability and a moderate half-life, which are desirable properties for a drug candidate. However, further optimization may be necessary to improve its solubility and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidin-5-ol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits promising therapeutic effects. These findings have paved the way for more advanced clinical trials to explore its potential as a novel therapeutic agent.

The synthesis of 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidin-5-ol involves several steps, including the formation of the pyrazolo[1,5-a]pyrimidine core and the introduction of the difluoromethyl group. Various synthetic routes have been developed to optimize yield and purity. One common approach involves the reaction of 4-chloro-6-methoxy-pyrimidine with hydrazine hydrate followed by cyclization and fluorination steps.

In conclusion, 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidin-5-ol (CAS No. 932162-74-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing treatments for various diseases.